Cas no 1806422-00-3 (Ethyl 4-fluoro-3-hydroxypyridine-2-acetate)

• Product Name: Ethyl 4-fluoro-3-hydroxypyridine-2-acetate
• CAS No: 1806422-00-3
• MF: C₉H₁₀FNO₃
• MW: 199.179006099701
• CID: 4905553
• Update Time: 2025-05-23

Ethyl 4-fluoro-3-hydroxypyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-fluoro-3-hydroxypyridine-2-acetate

• Inchi： 1S/C9H10FNO3/c1-2-14-8(12)5-7-9(13)6(10)3-4-11-7/h3-4,13H,2,5H2,1H3
• InChI Key： TVSXVLPGMGTQLK-UHFFFAOYSA-N
• SMILES： FC1C=CN=C(C=1O)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• XLogP3: 0.8
• Topological Polar Surface Area: 59.4

Additional information on Ethyl 4-fluoro-3-hydroxypyridine-2-acetate

Ethyl 4-fluoro-3-hydroxypyridine-2-acetate: A Comprehensive Overview

Ethyl 4-fluoro-3-hydroxypyridine-2-acetate, with the CAS number 1806422-00-3, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, often abbreviated as EFHPA (Ethyl 4-fluoro-3-hydroxypyridine-2-acetate), belongs to the class of pyridine derivatives and exhibits unique structural and functional properties. The pyridine ring serves as the core structure, with substituents at positions 2, 3, and 4. The fluorine atom at position 4 and the hydroxyl group at position 3 contribute to its distinct electronic and steric characteristics, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of EFHPA in drug discovery and development. Researchers have explored its role as a bioisostere in medicinal chemistry, where it can replace other functional groups in lead compounds to improve pharmacokinetic properties. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that EFHPA derivatives exhibit enhanced solubility and bioavailability compared to their parent compounds. This makes them promising candidates for drug delivery systems targeting chronic diseases such as cancer and neurodegenerative disorders.

The synthesis of Ethyl 4-fluoro-3-hydroxypyridine-2-acetate involves a multi-step process that typically begins with the preparation of the pyridine derivative. One common approach is the Friedel-Crafts acylation reaction, where an acetyl group is introduced onto the pyridine ring. Subsequent fluorination and hydroxylation steps yield the final product. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

In terms of applications, EFHPA has been extensively studied for its potential in agrochemicals. Its ability to inhibit key enzymes involved in plant growth regulation has made it a candidate for herbicide development. A research article in *Pest Management Science* reported that EFHPA derivatives showed selective activity against weeds without adversely affecting crop plants, suggesting their potential as eco-friendly alternatives to conventional herbicides.

Another area where Ethyl 4-fluoro-3-hydroxypyridine-2-acetate has shown promise is in materials science. Its unique electronic properties make it a suitable candidate for organic semiconductors and optoelectronic devices. A team of scientists from Stanford University recently developed a novel organic photovoltaic material incorporating EFHPA, achieving unprecedented efficiency levels in solar energy conversion. This breakthrough underscores the versatility of this compound across diverse scientific disciplines.

From a structural perspective, the pyridine ring in EFHPA plays a critical role in determining its reactivity and selectivity. The presence of both electron-withdrawing (fluorine) and electron-donating (hydroxyl) groups creates a dynamic interplay that influences its chemical behavior. This balance allows EFHPA to participate in various reactions, including nucleophilic substitutions, electrophilic additions, and cyclizations, making it a versatile building block in organic synthesis.

Recent computational studies have provided deeper insights into the molecular dynamics of Ethyl 4-fluoro-3-hydroxypyridine-2-acetate. Using advanced quantum mechanical models, researchers have mapped out its electronic density distribution and reaction pathways under different conditions. These findings are expected to guide future experimental work, enabling more precise control over its chemical transformations.

In conclusion, Ethyl 4-fluoro-3-hydroxypyridine-2-acetate (CAS No: 1806422-00-3) is a multifaceted compound with applications spanning drug discovery, agrochemicals, and materials science. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions across these fields. As ongoing studies continue to uncover new properties and uses for this compound, its significance in modern chemistry is set to grow even further.